Cas no 1537793-78-4 (3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile)

3-(2,4-Dimethylphenyl)-3-hydroxypropanenitrile is a nitrile derivative featuring a hydroxyl group and a 2,4-dimethylphenyl substituent. This compound is of interest in synthetic organic chemistry due to its functional groups, which allow for further derivatization, including nucleophilic additions and reductions. The presence of both hydroxyl and nitrile moieties provides versatility in applications such as intermediate synthesis for pharmaceuticals, agrochemicals, or specialty materials. Its structural features may also facilitate chiral synthesis, given the potential for stereocenter formation at the hydroxyl-bearing carbon. The compound’s stability under standard conditions and compatibility with common organic solvents enhance its utility in laboratory and industrial settings.

3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile structure

1537793-78-4 structure

Product Name:3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile

CAS No:1537793-78-4

MF:C₁₁H₁₃NO

MW:175.227022886276

CID:5843400

PubChem ID:79117265

Update Time:2025-05-21

3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

- Benzenepropanenitrile, β-hydroxy-2,4-dimethyl-
- 3-(2,4-Dimethylphenyl)-3-hydroxypropanenitrile
- β-Hydroxy-2,4-dimethylbenzenepropanenitrile
- CS-0305642
- EN300-1839263
- AKOS017668122
- 1537793-78-4
- 3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile
- Inchi： 1S/C11H13NO/c1-8-3-4-10(9(2)7-8)11(13)5-6-12/h3-4,7,11,13H,5H2,1-2H3
- InChI Key： AMWIWIAXVDSMMK-UHFFFAOYSA-N
- SMILES： C(C1C=CC(C)=CC=1C)(O)CC#N

Computed Properties

Exact Mass: 175.099714038g/mol
Monoisotopic Mass: 175.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 44Å²

Experimental Properties

Density: 1.075±0.06 g/cm3(Predicted)
Boiling Point: 371.2±37.0 °C(Predicted)
pka: 13.15±0.20(Predicted)

3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1839263-0.05g	3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile	1537793-78-4	0.05g	$348.0	2023-09-19
Enamine	EN300-1839263-0.1g	3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile	1537793-78-4	0.1g	$364.0	2023-09-19
Enamine	EN300-1839263-0.25g	3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile	1537793-78-4	0.25g	$381.0	2023-09-19
Enamine	EN300-1839263-0.5g	3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile	1537793-78-4	0.5g	$397.0	2023-09-19
Enamine	EN300-1839263-1.0g	3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile	1537793-78-4	1g	$785.0	2023-06-01
Enamine	EN300-1839263-2.5g	3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile	1537793-78-4	2.5g	$810.0	2023-09-19
Enamine	EN300-1839263-5.0g	3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile	1537793-78-4	5g	$2277.0	2023-06-01
Enamine	EN300-1839263-10.0g	3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile	1537793-78-4	10g	$3376.0	2023-06-01
Enamine	EN300-1839263-1g	3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile	1537793-78-4	1g	$414.0	2023-09-19
Enamine	EN300-1839263-5g	3-(2,4-dimethylphenyl)-3-hydroxypropanenitrile	1537793-78-4	5g	$1199.0	2023-09-19